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O-Demethyl Vandetanib O-Demethyl Vandetanib
Brand Name: Vulcanchem
CAS No.: 910298-60-1
VCID: VC0122198
InChI: InChI=1S/C21H22BrFN4O2/c1-27-6-4-13(5-7-27)11-29-20-10-18-15(9-19(20)28)21(25-12-24-18)26-17-3-2-14(22)8-16(17)23/h2-3,8-10,12-13,28H,4-7,11H2,1H3,(H,24,25,26)
SMILES: CN1CCC(CC1)COC2=C(C=C3C(=C2)N=CN=C3NC4=C(C=C(C=C4)Br)F)O
Molecular Formula: C21H22BrFN4O2
Molecular Weight: 461.335

O-Demethyl Vandetanib

CAS No.: 910298-60-1

Reference Standards

VCID: VC0122198

Molecular Formula: C21H22BrFN4O2

Molecular Weight: 461.335

O-Demethyl Vandetanib - 910298-60-1

CAS No. 910298-60-1
Product Name O-Demethyl Vandetanib
Molecular Formula C21H22BrFN4O2
Molecular Weight 461.335
IUPAC Name 4-(4-bromo-2-fluoroanilino)-7-[(1-methylpiperidin-4-yl)methoxy]quinazolin-6-ol
Standard InChI InChI=1S/C21H22BrFN4O2/c1-27-6-4-13(5-7-27)11-29-20-10-18-15(9-19(20)28)21(25-12-24-18)26-17-3-2-14(22)8-16(17)23/h2-3,8-10,12-13,28H,4-7,11H2,1H3,(H,24,25,26)
Standard InChIKey XFRILWHQVZXWIN-UHFFFAOYSA-N
SMILES CN1CCC(CC1)COC2=C(C=C3C(=C2)N=CN=C3NC4=C(C=C(C=C4)Br)F)O
Synonyms 4-[(4-Bromo-2-fluorophenyl)amino]-7-[(1-methyl-4-piperidinyl)methoxy]-6-quinazolinol;
PubChem Compound 70909613
Last Modified Nov 11 2021
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